3-(2-chloro-1,3-thiazol-4-yl)pyridine

• IUPAC Name: 2-chloro-4-pyridin-3-yl-1,3-thiazole
• InChI: InChI=1S/C8H5ClN2S/c9-8-11-7(5-12-8)6-2-1-3-10-4-6/h1-5H
• InChI Key: PEEYEEZRTKZFGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CSC(=N2)Cl
• Molecular Formula: C8H5ClN2S
• Molecular Weight: 196.66 g/mol
• CAS RN: 1188164-72-8

Description

“3-(2-chloro-1,3-thiazol-4-yl)pyridine” is a chemical compound with the IUPAC name 3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride. It is a member of pyridines.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H5ClN2S/c9-8-11-7(5-12-8)6-2-1-3-10-4-6/h1-5H. The molecular weight of this compound is 196.66. More detailed structural analysis can be found in related studies.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. More detailed physical and chemical properties can be found in related studies.

Scientific Research Applications

CTP has been studied extensively for its potential medicinal applications. For example, CTP has been found to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. CTP has also been found to inhibit the activity of the enzyme thymidylate synthase, which is involved in DNA synthesis. Additionally, CTP has been shown to possess anti-cancer properties, and has been studied as a potential therapeutic agent for the treatment of various types of cancer, including breast cancer, prostate cancer, and lung cancer.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets leading to diverse effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple pathways

Result of Action

Given the diverse biological activities associated with thiazole derivatives , it can be hypothesized that this compound may have multiple effects at the molecular and cellular level

Advantages and Limitations for Lab Experiments

CTP has several advantages as a research tool. It is relatively easy to synthesize and is relatively stable in aqueous solution. Additionally, CTP has been found to interact with a variety of enzymes, making it a useful tool for studying enzyme activity. However, CTP is not without limitations. In particular, CTP is not very soluble in organic solvents, making it difficult to use in organic synthesis reactions. Additionally, CTP is not very stable in the presence of light or heat, making it difficult to use in some laboratory experiments.

Future Directions

Given the wide range of potential applications of CTP, there are many potential future directions for research. For example, further research is needed to better understand the mechanism of action of CTP and to identify additional enzymes that CTP can modulate. Additionally, further research is needed to explore the potential therapeutic applications of CTP, including its potential use as an anti-inflammatory, analgesic, and anti-cancer therapeutic agent. Additionally, further research is needed to explore the potential uses of CTP in materials science and agrochemicals. Finally, further research is needed to explore the potential of CTP as a tool for organic synthesis reactions.

Synthesis Methods

CTP can be synthesized via a two-step process, beginning with the reaction of 2-chloro-1,3-thiazole with pyridine. In the first step, the 2-chloro-1,3-thiazole is treated with a base, such as sodium hydroxide, to form the corresponding enolate. This enolate is then reacted with pyridine to form CTP. This reaction is typically carried out in aqueous solution at room temperature.

Safety and Hazards

“3-(2-chloro-1,3-thiazol-4-yl)pyridine” has been classified as Acute Tox. 3 Oral - Eye Dam. 1. The safety information includes various precautionary statements such as P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.